Cas no 952573-42-1 (9H-Fluoren-9-one-D4)
9H-Fluoren-9-one-D4 structure
Product Name:9H-Fluoren-9-one-D4
CAS No:952573-42-1
MF:C13H8O
MW:184.226670265198
CID:827230
Update Time:2023-11-18
9H-Fluoren-9-one-D4 Chemical and Physical Properties
Names and Identifiers
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- 9H-Fluoren-9-one-D4
- CID 134715399
-
- Inchi: 1S/C13H8O/c14-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8H/i1D,3D,5D,7D
- InChI Key: YLQWCDOCJODRMT-DNZPNURCSA-N
- SMILES: O=C1C2C=CC=CC=2C2C([2H])=C([2H])C([2H])=C([2H])C=21
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 222
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1
9H-Fluoren-9-one-D4 Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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